
AMG 837 stability in solution and storage
conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B15606547 Get Quote

AMG 837 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability in solution and proper storage

conditions for AMG 837. Additionally, it offers troubleshooting guides and answers to frequently

asked questions to ensure the successful execution of experiments involving this potent

GPR40 agonist.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of AMG 837?

A1: AMG 837 is soluble in dimethyl sulfoxide (DMSO). It is recommended to prepare stock

solutions in high-quality, anhydrous DMSO.

Q2: How should solid AMG 837 be stored?

A2: Solid AMG 837 should be stored in a dry, dark environment. For short-term storage (days

to weeks), a temperature of 0 - 4°C is recommended. For long-term storage (months to years),

it is best to store it at -20°C.

Q3: What are the recommended storage conditions for AMG 837 stock solutions?

A3: Prepared stock solutions of AMG 837 in DMSO should be aliquoted to avoid repeated

freeze-thaw cycles. For short-term storage (days to weeks), 0 - 4°C is suitable. For long-term
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storage, -20°C is recommended for up to a month, and -80°C for up to six months.[1]

Q4: Is AMG 837 stable in aqueous solutions?

A4: While specific quantitative stability data in various aqueous buffers is not extensively

published, it is a common practice to dilute the DMSO stock solution into an aqueous buffer like

Hank's Balanced Salt Solution (HBSS) for immediate use in cell-based assays.[2] It is

advisable to prepare fresh dilutions for each experiment and not to store AMG 837 in aqueous

solutions for extended periods.

Q5: Can AMG 837 be used for in vivo studies?

A5: Yes, AMG 837 is orally bioavailable and has been used in rodent models.[2][3] For in vivo

experiments, it is recommended to prepare the dosing solution fresh on the day of use.

Data Presentation: Storage Conditions Summary
Form

Storage
Temperature

Duration Reference

Solid 0 - 4°C
Short-term (days to

weeks)
MedKoo Biosciences

Solid -20°C
Long-term (months to

years)
MedKoo Biosciences

Stock Solution (in

DMSO)
0 - 4°C

Short-term (days to

weeks)
MedKoo Biosciences

Stock Solution (in

DMSO)
-20°C Up to 1 month [1]

Stock Solution (in

DMSO)
-80°C Up to 6 months [1]
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Issue Possible Cause Recommended Solution

Precipitation observed when

diluting DMSO stock solution

into aqueous buffer.

The solubility of AMG 837 is

lower in aqueous solutions

compared to DMSO. The final

concentration in the aqueous

buffer may be too high.

- Ensure the final DMSO

concentration in the aqueous

solution is low and compatible

with your experimental system

(typically <0.5%).- Prepare the

final dilution just before use.-

Consider gentle warming or

vortexing to aid dissolution, but

be mindful of potential

degradation with heat.

Inconsistent or lower-than-

expected activity in cell-based

assays.

- Degradation: AMG 837 may

have degraded due to

improper storage or prolonged

exposure to aqueous

environments.- Binding to

plastics: Hydrophobic

compounds can adsorb to

plastic surfaces.- Interaction

with serum proteins: AMG 837

is known to bind to serum

albumin, which can reduce its

free concentration and

apparent potency.[2][4]

- Use freshly prepared dilutions

for each experiment.- Prepare

stock solutions from solid

compound that has been

stored correctly.- Use low-

binding microplates and

pipette tips.- When performing

assays in the presence of

serum, be aware that the

effective concentration of free

AMG 837 will be lower.

Conduct dose-response

experiments to determine the

optimal concentration under

your specific assay conditions.

Difficulty dissolving solid AMG

837.

The compound may have

absorbed moisture.

Ensure the compound is

brought to room temperature

before opening the vial to

prevent condensation. Use

anhydrous DMSO for

dissolution.

Experimental Protocols & Methodologies

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0027270&type=printable
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0027270
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AMG 837 has been utilized in various in vitro assays to characterize its activity as a GPR40

agonist. Below are generalized methodologies for key experiments.

GPR40 Activation Assays
AMG 837's agonistic activity at the GPR40 receptor can be assessed through several

functional assays, including GTPγS binding, inositol phosphate (IP) accumulation, and

intracellular calcium flux measurements.[2][3]

1. GTPγS Binding Assay: This assay measures the activation of G proteins coupled to the

receptor.

Principle: In the presence of an agonist, the Gα subunit of the G protein exchanges GDP for

GTP (or a non-hydrolyzable analog like [³⁵S]GTPγS).

General Workflow:

Prepare membranes from cells overexpressing the GPR40 receptor.

Incubate the membranes with varying concentrations of AMG 837 in the presence of

[³⁵S]GTPγS and GDP.

Separate bound from free [³⁵S]GTPγS.

Quantify the amount of bound [³⁵S]GTPγS using scintillation counting.

2. Inositol Phosphate (IP) Accumulation Assay: This assay measures the activation of the Gq

signaling pathway.

Principle: Gq activation leads to the stimulation of phospholipase C, which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and

diacylglycerol (DAG).

General Workflow:

Culture cells expressing GPR40.

Label the cells with myo-[³H]inositol.
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Treat the cells with different concentrations of AMG 837 in the presence of LiCl (to inhibit

inositol monophosphatase).

Extract and separate the accumulated [³H]inositol phosphates.

Quantify the radioactivity.

3. Intracellular Calcium (Ca²⁺) Flux Assay: This is another method to assess Gq pathway

activation.

Principle: IP₃ generated upon Gq activation binds to its receptor on the endoplasmic

reticulum, leading to the release of stored Ca²⁺ into the cytoplasm.

General Workflow:

Load GPR40-expressing cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

Add varying concentrations of AMG 837.

Measure the change in fluorescence intensity over time using a plate reader.
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Caption: GPR40 signaling pathway activated by AMG 837.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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